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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the discovery, history, and chemical properties of

ethylene glycol ethers, a significant class of industrial solvents. The document provides a

comprehensive overview of their synthesis, physicochemical properties, and the toxicological

concerns that have shaped their use over the past century. Detailed data is presented in

tabular format for comparative analysis, and key historical and metabolic pathways are

visualized to provide a clear understanding of their development and biological impact.

A Historical Overview: From Laboratory Curiosity to
Industrial Workhorse
The story of ethylene glycol ethers begins with the foundational work of French chemist

Charles-Adolphe Wurtz. In 1856, Wurtz first synthesized ethylene glycol, laying the groundwork

for a new class of chemical compounds.[1] A few years later, in 1859, he also synthesized

ethylene oxide, the key precursor to ethylene glycol and its ethers.[1]

The early 20th century saw the transition of these compounds from laboratory curiosities to

industrial staples. The first commercial production of ethylene glycol in the United States began

in 1925.[2] This was followed by the introduction of the first ethylene glycol ether solvents by

Carbide & Carbon Chemicals Corporation (a division of Union Carbide Corporation) with the

registration of the trademark "Cellosolve" in 1924. "Ethyl Cellosolve" (ethylene glycol monoethyl

ether) was introduced as a lower-cost alternative to other industrial solvents, followed by "Butyl
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Cellosolve" (ethylene glycol monobutyl ether) in 1928 and "Methyl Cellosolve" (ethylene glycol

monomethyl ether) in 1929.[3]

The widespread adoption of ethylene glycol ethers was driven by their excellent solvent

properties, including high solvency for a variety of resins and their miscibility with both water

and organic solvents.[4][5][6] However, the latter half of the 20th century brought increasing

scrutiny of their toxicological profiles, leading to a significant shift in their industrial use.

Caption: A timeline of key events in the discovery and history of ethylene glycol ethers.

Synthesis of Ethylene Glycol and its Ethers
Wurtz's Synthesis of Ethylene Glycol (1856)
Experimental Protocol:

Charles-Adolphe Wurtz's initial synthesis of ethylene glycol involved a two-step process. While

detailed, modern-style experimental protocols from his 1856 publication are not available, the

reaction can be summarized as follows:

Formation of Ethylene Diacetate: Wurtz reacted ethylene iodide (1,2-diiodoethane) with silver

acetate. This reaction resulted in the formation of ethylene diacetate.

Saponification to Ethylene Glycol: The resulting ethylene diacetate was then subjected to

saponification (hydrolysis with a base), using potassium hydroxide, to yield ethylene glycol.

Caption: Wurtz's two-step synthesis of ethylene glycol.

Industrial Production of Ethylene Glycol Ethers
The primary industrial method for producing ethylene glycol ethers involves the reaction of

ethylene oxide with an appropriate alcohol. This process is a base-catalyzed nucleophilic

addition.

Experimental Protocol (General Industrial Process):

Reaction: Anhydrous alcohol (e.g., methanol, ethanol, butanol) is reacted with ethylene oxide

in the presence of a catalyst. The reaction is typically carried out in a continuous process.
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Catalyst: While various catalysts can be used, the synthesis can be performed with

triethylamine.[7]

Conditions: The reaction is conducted in a rectification tower, which allows for the continuous

removal of the product as it is formed.

Product Mixture: The reaction yields a mixture of the monoether, diether, and higher glycol

ethers. The ratio of these products can be controlled by adjusting the molar ratio of the

reactants.[8]

Caption: Industrial synthesis of ethylene glycol ethers from ethylene oxide and an alcohol.

Physicochemical Properties of Ethylene Glycol
Ethers
The utility of ethylene glycol ethers as solvents stems from their unique combination of an ether

and an alcohol functional group in the same molecule. This dual nature imparts miscibility with

both water and many organic solvents. Their physical properties, such as boiling point and

density, vary depending on the alkyl chain length and the number of ethylene glycol units.
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Compoun
d Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Boiling
Point (°C)

Melting
Point (°C)

Density
(g/cm³)

Ethylene

Glycol

Monometh

yl Ether

(EGME)

109-86-4 C3H8O2 76.09 125 -85.1 0.9647

Ethylene

Glycol

Monoethyl

Ether

(EGEE)

110-80-5 C4H10O2 90.12 135 -70 0.9297

Ethylene

Glycol

Monobutyl

Ether

(EGBE)

111-76-2 C6H14O2 118.17 171-172 -75 0.9015

Ethylene

Glycol

Diethyl

Ether

629-14-1 C6H14O2 118.17 123.5 -74 0.8484

Diethylene

Glycol

Monometh

yl Ether

(DEGME)

111-77-3 C5H12O3 120.15 193 < -84 1.0270

Diethylene

Glycol

Monoethyl

Ether

(DEGEE)

111-90-0 C6H14O3 134.17 196 - 0.9881

Diethylene

Glycol

112-34-5 C8H18O3 162.23 230.4 -68.1 0.9553
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Monobutyl

Ether

(DEGBE)

Data compiled from various sources.[9][10][11][12]

Toxicology and Metabolic Pathways
The toxicity of ethylene glycol ethers, particularly the E-series, is a significant concern and has

led to restrictions on their use. The toxicity is not caused by the parent compound itself, but

rather by its metabolites.

Acute Toxicity
The acute toxicity of ethylene glycol ethers varies depending on the specific compound and the

route of exposure. The following table summarizes the oral LD50 values for several common

ethylene glycol ethers in rats and mice.
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Compound Name Species Oral LD50 (mg/kg)

Ethylene Glycol Monomethyl

Ether (EGME)
Rat 990

Ethylene Glycol Monoethyl

Ether (EGEE)
Rat 3,000 - 5,500

Mouse 4,000 - 4,800

Ethylene Glycol Monobutyl

Ether (EGBE)
Rat 1,414

Diethylene Glycol Monomethyl

Ether (DEGME)
Rat -

Diethylene Glycol Monoethyl

Ether (DEGEE)
Rat 5,400 - 8,690

Mouse 6,580 - 7,410

Diethylene Glycol Monobutyl

Ether (DEGBE)
Rat 5,660 - 9,623

Mouse 2,400 - 5,526

Data compiled from various sources.[4][5][6][13][14][15][16][17][18][19][20][21][22][23][24][25]

[26][27][28]

Metabolic Pathway to Toxic Metabolites
The primary pathway for the metabolism of ethylene glycol ethers involves oxidation by alcohol

dehydrogenase (ADH) and aldehyde dehydrogenase (ALDH). This process converts the parent

glycol ether into a toxic alkoxyacetic acid. For example, ethylene glycol monomethyl ether

(EGME) is metabolized to methoxyacetic acid (MAA), which is a known reproductive and

developmental toxicant.[29][30]

Caption: Metabolic pathway of ethylene glycol ethers to their toxic alkoxyacetic acid

metabolites.
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The formation of these acidic metabolites is responsible for the characteristic toxic effects of

certain ethylene glycol ethers, including reproductive toxicity, developmental toxicity, and

hematotoxicity.[30]

Conclusion
The discovery and development of ethylene glycol ethers represent a significant chapter in the

history of industrial chemistry. From their origins in the mid-19th century to their widespread

use as versatile solvents in the 20th century, these compounds have played a crucial role in

numerous applications. However, a deeper understanding of their toxicology, particularly the

metabolic activation to toxic alkoxyacetic acids, has led to a more cautious and regulated

approach to their use. For researchers, scientists, and drug development professionals, a

thorough understanding of the history, synthesis, and toxicology of ethylene glycol ethers is

essential for informed decision-making in both industrial and research settings. The shift

towards less toxic alternatives, such as propylene glycol ethers, highlights the ongoing

evolution of chemical safety and the importance of continuous research in developing safer and

more sustainable chemical products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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